Cas no 1251561-58-6 (4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251561-58-6
• MF: C₂₀H₁₉BrN₂O₃S
• MW: 447.345463037491
• CID: 5394251
• Update Time: 2025-08-05

4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-Bromo-3-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]-1-pyrrolidinylmethanone
• 4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C20H19BrN2O3S/c1-14-12-15(8-9-16(14)21)23-13-19(20(24)22-10-4-5-11-22)27(25,26)18-7-3-2-6-17(18)23/h2-3,6-9,12-13H,4-5,10-11H2,1H3
• InChI Key： RWAYFFQXTFACJO-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(Br)C(C)=C2)C2=CC=CC=C2S1(=O)=O)(N1CCCC1)=O

Experimental Properties

• Density: 1.548±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 649.6±55.0 °C(Predicted)
• pka: -1.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Chemical Profile of 4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1251561-58-6)

The compound 4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione, identified by its CAS number 1251561-58-6, represents a sophisticated molecular entity within the realm of medicinal chemistry. This heterocyclic compound features a fused benzothiazine core, which is a privileged scaffold in drug discovery due to its structural versatility and biological activity. The presence of a pyrrolidine moiety at the 2-position and a 4-bromo-3-methylphenyl substituent at the 4-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in therapeutic applications.

In recent years, there has been growing interest in benzothiazine derivatives as pharmacological agents. These compounds exhibit a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The benzothiazine ring system is known for its ability to interact with various biological targets, such as enzymes and receptors, which makes it an attractive scaffold for drug design. The specific substitution pattern in 4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione suggests potential interactions with targets involved in metabolic pathways and signal transduction.

The pyrrolidine carboxyl group in this compound is particularly noteworthy, as it can serve as a pharmacophore for binding to proteins and enzymes. Pyrrolidine derivatives have been extensively studied for their role in modulating enzyme activity, particularly in the context of kinases and other signaling molecules. The incorporation of this moiety into the benzothiazine framework may enhance the compound's affinity for specific biological targets while also improving its pharmacokinetic properties.

The 4-bromo-3-methylphenyl substituent adds another layer of complexity to the molecule. Halogenated aromatic rings are common in drug candidates due to their ability to increase lipophilicity and binding affinity. The bromine atom, in particular, can participate in halogen bonding interactions with biological targets, further enhancing the compound's binding affinity. Additionally, the methyl group at the 3-position introduces steric hindrance, which can influence the compound's conformational flexibility and interactions with biological macromolecules.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. For instance, benzothiazine derivatives have been shown to exhibit potent activity against various diseases, including cancer and infectious disorders. The structural features of 4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione align well with these findings, suggesting that it may possess similar biological activities.

One particularly intriguing aspect of this compound is its potential role in modulating metabolic pathways. The benzothiazine core is known to interact with enzymes involved in glucose metabolism and lipid biosynthesis. The presence of both the pyrrolidine and bromophenyl groups may enhance these interactions, leading to novel therapeutic effects. For example, such compounds could be explored as potential treatments for metabolic disorders such as diabetes and obesity.

Another area of interest is the compound's potential anticancer activity. Benzothiazine derivatives have been reported to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The structural features of 4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione suggest that it may similarly interfere with cancer-related pathways by binding to relevant proteins or enzymes.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group modifications. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making it feasible to explore their biological potential.

In conclusion,4-(4-bromo-3-methylphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1251561-58-6) is a structurally interesting compound with potential therapeutic applications. Its unique combination of pharmacophores—namely the pyrrolidine carboxyl group and the 4-bromo-3-methylphenyl substituent—makes it a promising candidate for further investigation in medicinal chemistry. Future studies should focus on elucidating its biological activities and exploring its potential as a lead compound for drug development.